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Compound of Interest

Compound Name: Laurinterol

Cat. No.: B1674563

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Laurinterol, a bioactive sesquiterpenoid.[1] Adherence to these
procedural steps is critical for minimizing risk and ensuring operational integrity.

Laurinterol: Hazard Identification and Safety Data

Understanding the chemical and physical properties of Laurinterol is the first step in safe
handling. This substance presents multiple hazards that must be respected in all laboratory
operations.

Quantitative Data Summary
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Property Value Source
Chemical Formula C1s5H19BrO [1112]
Molecular Weight 295.22 g/mol [1][2]
Appearance Solid (Appearance may vary) N/A
CAS Number 10539-87-4 [1][2]

Short term (days to weeks): O -

4°C. Long term (months to

Storage Conditions

[2]

years): -20°C. Keep dry and in

the dark.

Solubility

Soluble in DMSO and Ethanol N/A

Hazard Classification

Laurinterol is classified with the following hazards according to the Globally Harmonized

System (GHS).

Hazard Statement

Description

H302 Harmful if swallowed

H315 Causes skin irritation

H317 May cause an allergic skin reaction

H318 Causes serious eye damage

H370 Causes damage to organs (Central nervous
system, Blood) if swallowed

H371 May cause damage to organs (Respiratory
system) if swallowed

H400 Very toxic to aquatic life

H412 Harmful to aquatic life with long lasting effects
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Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling Laurinterol to prevent exposure
through skin contact, eye contact, or inhalation.[3][4]

o Body Protection: A full-length laboratory coat must be worn and kept fastened.[4] For
procedures with a high risk of splashing, a chemical-resistant apron should be worn over the
lab coat.[4]

» Hand Protection: Use chemical-resistant gloves (e.qg., nitrile) confirmed to be impervious to
the solvent used for Laurinterol.[3] Gloves should be inspected before use and changed
frequently, especially if contact with the substance is suspected.[4]

e Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are required.[5] If there is a significant splash hazard, a face shield must be worn in
addition to safety goggles.[5][6]

o Respiratory Protection: If handling the compound as a powder or creating aerosols, work
must be conducted in a certified chemical fume hood. If a fume hood is not available, a
NIOSH-approved respirator appropriate for organic vapors and particulates may be required.

[4]

Operational Plan: Safe Handling and Storage

A systematic workflow minimizes the risk of exposure and contamination.

Experimental Workflow for Handling Laurinterol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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